3-Ethyl-1-methyl-1H-imidazolium salt with propanedinitrile

Specification

• CAS No.: 923019-22-1
• Molecular Formula: C9H13N4
• Molecular Weight: 177.23
• IUPAC Name: 1-ethyl-3-methylimidazol-3-ium;propanedinitrile
• Standard InChI: InChI=1S/C6H11N2.C3H2N2/c1-3-8-5-4-7(2)6-8;4-2-1-3-5/h4-6H,3H2,1-2H3;1H2/q+1
• Standard InChI Key: MDBODXYBLWJEAO-UHFFFAOYSA-N
• SMILES: CCN1C=C[N+](=C1)C.C(C#N)C#N

Introduction

3-Ethyl-1-methyl-1H-imidazolium salt with propanedinitrile is an ionic liquid characterized by its low volatility and high thermal stability. This compound is classified as a salt that remains liquid at room temperature, consisting of organic cations and anions. Its specific structure, featuring 3-ethyl and 1-methyl groups on the imidazolium ring, contributes to its unique properties, making it suitable for various applications in chemistry and materials science.

Synthesis Methods

The synthesis of 3-Ethyl-1-methyl-1H-imidazolium salt with propanedinitrile can be achieved through various methods, typically involving reactions at temperatures ranging from room temperature to 60°C. Common synthesis techniques include:

• Direct Reaction Method: Combining the appropriate imidazolium salts with propanedinitrile under controlled conditions.

• Solvent-Free Synthesis: Utilizing solid-state reactions to form the ionic liquid without solvents.

These methods allow for the efficient production of the compound while maintaining its desired properties.

Characterization Techniques

Characterization of 3-Ethyl-1-methyl-1H-imidazolium salt with propanedinitrile is often conducted using several spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides insights into the molecular environment and dynamics.

• Infrared (IR) Spectroscopy: Used to identify functional groups and assess molecular interactions.

Crystallographic studies can further elucidate bond lengths and angles, revealing how substituents affect electronic distribution within the molecule.

Applications

The applications of 3-Ethyl-1-methyl-1H-imidazolium salt with propanedinitrile are diverse, spanning several fields:

• Green Chemistry: It serves as a solvent in various chemical reactions, offering an environmentally friendly alternative to traditional organic solvents.

• Catalysis: The compound can act as a catalyst or co-catalyst in chemical processes, enhancing reaction rates and selectivity.

• Electrochemistry: Its ionic nature allows for unique electrochemical properties, making it suitable for use in batteries and fuel cells.

Research Findings

Recent research has highlighted several key findings regarding the properties and applications of this compound:

• The stability of ionic liquids like 3-Ethyl-1-methyl-1H-imidazolium salt allows them to endure multiple cycles of chemical reactions without significant degradation, making them ideal for sustainable processes.

• Studies have shown that ionic liquids can influence reaction pathways by stabilizing specific intermediates, leading to higher selectivity for desired products.